Cas no 2172147-18-9 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid
• CAS No: 2172147-18-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6215762
• PubChem ID: 165536841
• Update Time: 2025-10-19

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid
• 2172147-18-9
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2,2-dimethylbutanoic acid
• EN300-1513786

• Inchi： 1S/C24H28N2O5/c1-24(2,22(28)29)12-14-25-21(27)11-13-26-23(30)31-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,11-15H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： ZYTOUDYCESWFSZ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid (CAS No. 2172147-18-9)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid, identified by its CAS number 2172147-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked through a methoxycarbonyl group, an amino-propanamido backbone, and a 2,2-dimethylbutanoic acid side chain. Such structural complexity often underpins remarkable biological activity, making this compound a subject of intense research interest.

The fluorenyl group, a prominent feature in this molecule, is widely recognized for its stability and luminescent properties. In pharmaceutical applications, fluorene derivatives are frequently employed as probes and scaffolds due to their ability to interact with biological targets in a highly specific manner. The methoxycarbonyl (Moc) protecting group in the molecule serves as an essential intermediate in peptide synthesis and drug development, providing stability during synthetic processes while allowing for selective deprotection under controlled conditions. This dual functionality makes the compound particularly valuable in the synthesis of complex biomolecules.

The amino-propanamido moiety introduces a polar and potentially charged region to the molecule, which can influence its solubility, bioavailability, and interaction with biological systems. This segment is reminiscent of amino acids found in proteins, suggesting potential applications in enzyme inhibition or as building blocks for peptidomimetics—molecules designed to mimic the structure and function of natural peptides but with enhanced stability or selectivity.

The presence of the 2,2-dimethylbutanoic acid side chain adds hydrophobicity to the molecule, which can modulate its pharmacokinetic properties. This balance between hydrophilic and hydrophobic regions is critical in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. Such structural features are often fine-tuned during drug development to optimize efficacy and minimize side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have shown that derivatives of this compound exhibit promising interactions with various therapeutic targets. For instance, preliminary simulations suggest that modifications to the fluorenyl group could enhance binding affinity to certain kinases or proteases implicated in cancer pathways. Similarly, alterations to the amino-propanamido segment might improve interactions with receptors involved in neurological disorders.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Researchers have observed notable inhibitory effects on selected enzyme targets when tested against cell-based models. These findings align with emerging trends in medicinal chemistry where structurally diverse compounds are screened for multitarget interactions—a strategy aimed at developing drugs with broader therapeutic profiles. The methoxycarbonyl group’s role as a synthetic handle has been particularly advantageous in these studies, allowing for rapid derivatization and optimization.

The 2,2-dimethylbutanoic acid moiety has also been investigated for its potential role in modulating drug delivery systems. Its hydrophobic nature could facilitate membrane penetration or interaction with lipophilic carriers used in nanomedicine formulations. Such applications are particularly relevant in oncology where targeted drug delivery is crucial for improving treatment outcomes while reducing systemic toxicity.

From a synthetic chemistry perspective, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid represents an excellent example of how functional groups can be strategically combined to create molecules with tailored properties. The synthesis of this compound involves multi-step organic transformations that showcase modern techniques such as palladium-catalyzed cross-coupling reactions for constructing the fluorene core and selective protection-deprotection strategies for handling reactive functional groups.

The growing interest in fluorinated compounds stems from their unique electronic properties and metabolic stability. Fluorine atoms can significantly alter pharmacokinetic parameters by influencing binding affinity or resistance to enzymatic degradation. In this context, the fluorenyl moiety not only contributes structural complexity but also opens avenues for exploring fluorine-mediated bioisosterism—a powerful tool for optimizing drug candidates.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity through structural modifications. Advances in automated synthesis platforms could accelerate the discovery process by enabling high-throughput screening of thousands of derivatives within a short timeframe. Additionally, interdisciplinary collaborations between chemists and biologists will be essential for translating laboratory findings into clinical applications.

The development of novel pharmaceuticals remains one of the most pressing challenges in modern medicine. Compounds like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid exemplify how innovative molecular design can address unmet medical needs by targeting disease mechanisms at a molecular level. As our understanding of biological systems continues to evolve so too will our capacity to design molecules that interact with them predictably and effectively.